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Compound of Interest

Compound Name: NH2-PEG2-C2-Boc

Cat. No.: B605458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of NH2-PEG2-C2-Boc, a bifunctional linker commonly utilized in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). Adherence

to these guidelines is crucial for ensuring the integrity, stability, and reliable performance of the

compound in downstream applications.

Introduction
NH2-PEG2-C2-Boc is a hydrophilic, PEG-based linker featuring a terminal primary amine (-

NH2) and a Boc-protected amine.[1][2] The polyethylene glycol (PEG) spacer enhances

solubility and biocompatibility, making it an ideal component in the development of novel

therapeutics.[1] This linker is instrumental in covalently connecting a target protein ligand and

an E3 ubiquitin ligase ligand in PROTACs, or a cytotoxic drug to an antibody in ADCs.[3][4][5]

[6] Proper handling and preparation of stock solutions are the foundational steps for successful

and reproducible experimental outcomes.

Compound Properties
A summary of the key physical and chemical properties of NH2-PEG2-C2-Boc is presented in

Table 1.
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Property Value

Molecular Formula C11H23NO4

Molecular Weight 233.30 g/mol [3]

Appearance Colorless to light yellow liquid[3]

CAS Number 756525-95-8[3]

Purity ≥95%

Storage (Pure Form) -20°C for 3 years, 4°C for 2 years[3]

Stock Solution Preparation
Recommended Solvents and Solubility
NH2-PEG2-C2-Boc exhibits excellent solubility in dimethyl sulfoxide (DMSO). It is

recommended to use anhydrous (dry) DMSO to prepare stock solutions, as the presence of

moisture can affect the stability of the compound.

Solvent Solubility

DMSO ≥ 100 mg/mL (428.63 mM)[3][7]

Note: The "≥" symbol indicates that the compound is soluble at this concentration, but the

saturation point may be higher. It is crucial to use newly opened or properly stored anhydrous

DMSO, as it is hygroscopic and absorbed moisture can impact product solubility and stability.

[3][7]

Protocol for Preparing a 100 mM DMSO Stock Solution
This protocol describes the preparation of a 100 mM stock solution of NH2-PEG2-C2-Boc in

DMSO.

Materials:

NH2-PEG2-C2-Boc
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a polypropylene tube

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibration: Allow the vial of NH2-PEG2-C2-Boc to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: As NH2-PEG2-C2-Boc is a liquid, it is best to work with volumes if the density is

known or to weigh it out directly for highest accuracy. However, for ease of use, many

suppliers provide it in pre-weighed amounts.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing

NH2-PEG2-C2-Boc to achieve the desired concentration. For example, to prepare a 100

mM stock solution from 10 mg of the compound:

Volume of DMSO = (Mass of Compound / Molecular Weight) / Desired Concentration

Volume of DMSO = (0.010 g / 233.30 g/mol ) / 0.100 mol/L = 0.0004286 L = 428.6 µL

Dissolution: Cap the vial tightly and vortex thoroughly until the liquid is completely dissolved

and the solution is clear. Gentle warming or sonication can be used to aid dissolution if

necessary.[7]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes.

Storage: Store the aliquoted stock solutions at -20°C or -80°C in tightly sealed vials.

Stock Solution Molarity Calculator
To aid in the preparation of stock solutions with different molarities, refer to the following table

which provides the required volume of solvent for standard masses of NH2-PEG2-C2-Boc.
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Desired Concentration
(mM)

Mass of Compound Required Volume of DMSO

1 1 mg 4.286 mL

5 1 mg 0.857 mL

10 1 mg 0.429 mL

1 5 mg 21.43 mL

5 5 mg 4.286 mL

10 5 mg 2.143 mL

1 10 mg 42.86 mL

5 10 mg 8.573 mL

10 10 mg 4.286 mL

Storage and Stability
Proper storage is critical to maintain the integrity of NH2-PEG2-C2-Boc stock solutions.

Storage Condition Shelf Life

-20°C 1 month[3][7]

-80°C 6 months[3][7]

Key Storage Recommendations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting into single-use volumes is essential.

Protect from Moisture: Use anhydrous solvents and store in tightly sealed containers.

Inert Atmosphere: For long-term storage, flushing the vial with an inert gas like argon or

nitrogen before sealing can provide additional protection.
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Experimental Workflow & Signaling Pathway
Visualization
The following diagrams illustrate the general workflow for preparing the stock solution and the

logical role of NH2-PEG2-C2-Boc in PROTAC-mediated protein degradation.
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Caption: Workflow for preparing NH2-PEG2-C2-Boc stock solution.
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Role of NH2-PEG2-C2-Boc in PROTAC Action
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Caption: Logical diagram of PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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